Cas no 2228773-69-9 (2-bromo-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol)

• Product Name: 2-bromo-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol
• CAS No: 2228773-69-9
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 6240721
• PubChem ID: 165706631
• Update Time: 2025-06-15

2-bromo-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol
• EN300-1909283
• 2228773-69-9

• Inchi： 1S/C8H6BrF2NO3/c9-3-8(13)4-1-5(10)6(11)2-7(4)12(14)15/h1-2,8,13H,3H2
• InChI Key： WGTIWZUYQRWMJN-UHFFFAOYSA-N
• SMILES： BrCC(C1C=C(C(=CC=1[N+](=O)[O-])F)F)O

Computed Properties

• Exact Mass: 280.94991g/mol
• Monoisotopic Mass: 280.94991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Additional information on 2-bromo-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol

Introduction to 2-Bromo-1-(4,5-Difluoro-2-Nitrophenyl)ethan-1-ol (CAS No. 2228773-69-9)

2-Bromo-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol (CAS No. 2228773-69-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, difluorinated phenyl ring, and a nitro group, which collectively contribute to its potential biological activities and applications.

The chemical structure of 2-bromo-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol is composed of a brominated ethyl alcohol moiety attached to a 4,5-difluoro-2-nitrophenyl ring. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it a valuable candidate for various research and development purposes. The compound's solubility, stability, and reactivity are influenced by these functional groups, which can be tailored for specific applications in drug discovery and development.

Recent studies have highlighted the potential of 2-bromo-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol in the context of medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of novel pharmaceutical agents. The compound's bromine atom can be readily substituted in various chemical reactions, allowing for the creation of diverse derivatives with potential therapeutic properties. For instance, the substitution of the bromine atom with other functional groups can lead to compounds with enhanced bioavailability and reduced toxicity.

In addition to its role as a synthetic intermediate, 2-bromo-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol has shown promise in preclinical studies for its anti-inflammatory and anti-cancer properties. The difluorinated phenyl ring and nitro group contribute to the compound's ability to modulate specific biological pathways involved in inflammation and cancer progression. Research has demonstrated that this compound can inhibit the activity of key enzymes and signaling molecules associated with these diseases, making it a potential lead compound for further drug development.

The safety profile of 2-bromo-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol is an important consideration in its application as a pharmaceutical agent. Preclinical toxicity studies have indicated that the compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its safety profile and potential side effects in humans. These studies are crucial for ensuring that any drug candidates derived from this compound meet regulatory standards for safety and efficacy.

The synthesis of 2-bromo-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol involves several well-established chemical reactions. One common approach is the reaction of 4,5-difluoroacetophenone with bromine to form the brominated intermediate, followed by nitration to introduce the nitro group. Subsequent reduction steps can then yield the desired alcohol moiety. The efficiency and scalability of these synthetic routes are critical for producing sufficient quantities of the compound for research and development purposes.

In conclusion, 2-bromo-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol (CAS No. 2228773-69-9) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents targeting inflammation and cancer. Ongoing research continues to explore its biological activities and synthetic applications, contributing to advancements in drug discovery and development.